2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide

• IUPAC Name: 2-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide
• InChI: InChI=1S/C19H13ClFN3O3S2/c1-24(15-7-5-14(21)6-8-15)29(25,26)16-9-10-28-17(16)19-22-18(23-27-19)12-3-2-4-13(20)11-12/h2-11H,1H3
• InChI Key: KDMSUDVTAZJYMW-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)F)S(=O)(=O)C2=C(SC=C2)C3=NC(=NO3)C4=CC(=CC=C4)Cl
• Molecular Formula: C19H13ClFN3O3S2
• Molecular Weight: 449.9 g/mol

Description

Oxadiazoles are a class of aromatic organic compounds that contain an oxadiazole ring in their structure. They are known for their wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.

Molecular Structure Analysis

The molecular structure of oxadiazole derivatives can be quite complex, as they often contain various substituents attached to the oxadiazole ring. These substituents can greatly influence the properties of the compound.

Chemical Reactions Analysis

Oxadiazole derivatives can undergo various chemical reactions, depending on the substituents present on the oxadiazole ring. Again, without specific information on this compound, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of oxadiazole derivatives can vary widely, depending on their structure. For example, they can range from colorless crystals to white powders.

Mechanism of Action

Target of Action

It’s worth noting that 1,2,4-oxadiazole derivatives, which this compound is a part of, have been shown to exhibit a broad spectrum of biological activities . They have been used in the development of new drugs due to their broad range of chemical and biological properties .

Mode of Action

1,2,4-oxadiazole derivatives have been reported to show various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activity . The compound’s interaction with its targets likely involves binding to specific receptors or enzymes, leading to changes in cellular processes.

Biochemical Pathways

It’s known that 1,2,4-oxadiazole derivatives can affect a variety of biological pathways due to their broad spectrum of biological activities . These could include pathways related to bacterial growth, tumor progression, viral replication, and oxidative stress.

Pharmacokinetics

It’s worth noting that the 1,2,4-oxadiazole heterocycle is a bioisostere of amide but shows better hydrolytic and metabolic stability . This suggests that the compound could have favorable pharmacokinetic properties, potentially leading to good bioavailability.

Result of Action

Based on the known activities of 1,2,4-oxadiazole derivatives, the compound could potentially have effects such as inhibiting bacterial growth, slowing tumor progression, preventing viral replication, and reducing oxidative stress .

Safety and Hazards

The safety and hazards associated with oxadiazole derivatives can vary widely, depending on their structure and the specific biological activities they exhibit.

Future Directions

Oxadiazole derivatives are a promising area of research due to their wide range of biological activities. Future research may focus on synthesizing new oxadiazole derivatives and investigating their potential therapeutic applications.